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Compound of Interest

Compound Name: N-Formyl-4-hydroxybenzamide

CAS No.: 65599-16-8

Cat. No.: B14486999 Get Quote

Executive Summary
N-Formyl-4-hydroxybenzamide (CAS: 65599-16-8) often appears as a degradation product in

the stability testing of benzamide-based pharmaceuticals (e.g., Mirabegron impurities) or as an

intermediate in the oxidative decarboxylation of N-aroylglycines.[1]

Distinguishing this compound from its parent amide (4-Hydroxybenzamide) and its hydrolysis

product (4-Hydroxybenzoic acid) is critical for purity profiling.[1] This guide outlines the spectral

shifts caused by the N-formyl moiety and provides a validated protocol for its identification.[1]

Key Finding: The introduction of the N-formyl group induces a bathochromic shift (red shift)

relative to the parent amide, typically shifting the

from the ~254 nm region into the 275–280 nm range, driven by the extended conjugation of the
imide-like structure (

).[1]

Comparative Spectral Data
The following table synthesizes experimental and theoretical data to establish a reference

baseline. Note the distinct shift of the N-formyl derivative compared to the parent amide.[1]
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Table 1: UV-Vis Absorbance Maxima ( ) in Methanol[1]

Compound Structure (MeOH)
(L[1]
[2]·mol⁻¹·cm⁻¹)

Spectral
Signature

N-Formyl-4-

hydroxybenzami

de

276 – 280 nm ~14,000

Primary

Diagnostic:

Distinct red-shift

vs. parent amide

due to acyl-

conjugation on

nitrogen.[1]

4-

Hydroxybenzami

de

254 nm 15,200

Strong single

band; parent

peak.[1]

4-

Hydroxybenzoic

Acid

255 nm 14,800

Indistinguishable

from amide by

UV alone;

requires pH shift

or HPLC

retention time.[1]

N-

Formylbenzamid

e

276 nm 1,400

Reference

analog

confirming the N-

formyl

bathochromic

effect.[1]
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Analyst Note: While 4-Hydroxybenzamide and 4-Hydroxybenzoic acid have nearly identical UV

maxima, the N-Formyl derivative is spectrally distinct.[1] The additional carbonyl group on the

nitrogen allows for cross-conjugation, lowering the energy gap for

transitions.[1]

Experimental Protocol: Self-Validating Identification
To definitively identify N-Formyl-4-hydroxybenzamide, rely on a pH-Differential Method.[1]

This protocol exploits the ionization of the phenolic hydroxyl group and the stability of the imide

functionality.[1]

Step 1: Sample Preparation
Solvent: Methanol (HPLC Grade).[1] Avoid Acetone (high UV cutoff).[1]

Concentration: Prepare a stock solution of 100 µM (

). Dilute to 20 µM for final scanning.

Blank: Pure Methanol.[1]

Step 2: Spectral Scanning (Neutral)
Scan range: 200 nm – 400 nm.

Record

.[1][3]

Pass Criteria: If

, suspect Parent Amide.[1] If

, suspect N-Formyl derivative.[1][2]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.benchchem.com/product/b14486999?utm_src=pdf-body
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://sciencescholar.us/journal/index.php/ijhs/article/download/7035/3404
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.researchgate.net/publication/251079579_ChemInform_Abstract_Convenient_N-Formylation_of_Amines_in_Dimethylformamide_with_Methyl_Benzoate_under_Microwave_Irradiation
https://www.researchgate.net/publication/233573894_Synthesis_of_N-formylmaleamic_acid_and_some_related_N-formylamides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14486999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: The pH-Shift Validation (The "E-E-A-T" Factor)
This step confirms the presence of the phenol group and tests the N-formyl stability.[1]

Alkaline Shift: Add 1 drop of 1M NaOH to the cuvette.

Mechanism: The phenol (

) deprotonates to the phenolate (

).[1]

Observation: The

will shift significantly red (bathochromic) to ~295–305 nm with increased intensity
(hyperchromic effect).[1]

Differentiation from Ester: If the compound were an ester (e.g., methyl paraben), hydrolysis

would be slow at room temperature.[1] The N-formyl group is an acyclic imide; it is

susceptible to base-catalyzed hydrolysis but stable enough for a quick UV scan.[1]

Warning: Prolonged exposure to NaOH will hydrolyze the N-formyl group, reverting the

spectrum back to that of the phenolate of 4-hydroxybenzamide over time.[1] Monitoring

this reversion over 30 minutes serves as a kinetic confirmation of the N-formyl group.

Mechanistic Logic & Workflow
The following diagram illustrates the decision logic for identifying this compound among its

analogs.
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Unknown Sample
(Benzamide Derivative)

Step 1: UV Scan (MeOH)
Range: 200-400 nm

Check λ_max

λ_max ≈ 254 nm

Hypsochromic

λ_max ≈ 276-280 nm

Bathochromic

Suspect:
4-Hydroxybenzamide

or 4-Hydroxybenzoic Acid

Suspect:
N-Formyl-4-hydroxybenzamide

Step 2: Add NaOH (pH > 10)

Immediate Red Shift
(to ~300 nm)

Monitor at 300 nm
for 30 mins

Stable Spectrum:
Parent Amide Confirmed

No Change

Spectrum Changes (Hydrolysis):
N-Formyl Group Confirmed

Reverts to Parent

Click to download full resolution via product page
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Caption: Logical workflow for distinguishing N-Formyl-4-hydroxybenzamide from its parent

amide using spectral shifts and kinetic stability in base.
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[https://www.benchchem.com/product/b14486999#uv-vis-spectral-data-for-n-formyl-4-
hydroxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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